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Compound of Interest

Compound Name: hex-5-en-3-ol

Cat. No.: B1330363

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hex-5-en-3-ol is an unsaturated aliphatic alcohol with the IUPAC name hex-5-en-3-ol and a
CAS number of 688-99-3.[1][2] As a member of the allylic alcohol class of compounds, it
possesses a unique structural motif consisting of a hydroxyl group adjacent to a carbon-carbon
double bond.[3] This arrangement confers enhanced reactivity, making it a valuable
intermediate in organic synthesis.[3] This technical guide provides a comprehensive overview
of the chemical and physical properties of hex-5-en-3-ol, a plausible synthetic route, and a
discussion of its potential applications in research and drug development, drawing on the
known biological activities of structurally related allylic alcohols.

Chemical and Physical Properties

A summary of the key chemical and physical properties of hex-5-en-3-ol is presented in the
table below. This data is compiled from publicly available databases and computational models.
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Property Value Source

IUPAC Name hex-5-en-3-ol [1114]

CAS Number 688-99-3 [1]I2]

Molecular Formula CeH120 [1]

Molecular Weight 100.16 g/mol [4]

Appearance Colorless liquid (presumed) N/A

Boiling Point Not available N/A

Density Not available N/A
Expected to be sparingly

Solubility soluble in water, soluble in N/A
organic solvents

SMILES CCc(cc=C)0o [4]
InChl=1S/C6H120/c1-3-5-

InChl [4]
6(7)4-2/h3,6-7H,1,4-5H2,2H3
UOGFCIYBLKSQHL-

InChlKey [4]

UHFFFAOYSA-N

Spectroscopic Data

Spectroscopic data is essential for the unequivocal identification and characterization of hex-5-
en-3-ol. The following table summarizes the available spectroscopic information.

Spectrum Type Data Source/Reference

1H NMR Wiley (SpectraBase)[4]

13C NMR Wiley (SpectraBase)[4]

Infrared (IR) NIST WebBook[2], Wiley (SpectraBase)[1]

Mass Spectrometry (MS) Wiley (SpectraBase)[1]
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Note: While the existence of this data is referenced, the raw data or spectra are not publicly
available in the search results and would need to be accessed via the specified databases.

Experimental Protocols

Proposed Synthesis of Hex-5-en-3-ol via Grignard
Reaction

A common and effective method for the synthesis of secondary alcohols such as hex-5-en-3-ol
is the Grignard reaction. This proposed protocol involves the reaction of propanal with
allylmagnesium bromide.

Reaction Scheme:

Materials:

Propanal

» Allylmagnesium bromide (typically 1M solution in diethyl ether)
e Anhydrous diethyl ether

o Saturated aqueous ammonium chloride (NH4Cl) solution

e Magnesium sulfate (MgSOa4)

» Round-bottom flask

e Dropping funnel

o Magnetic stirrer

e |ce bath

Separatory funnel

Procedure:
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e Reaction Setup: A dry round-bottom flask equipped with a magnetic stir bar and a dropping
funnel is charged with a solution of propanal in anhydrous diethyl ether under an inert
atmosphere (e.g., nitrogen or argon). The flask is cooled in an ice bath.

o Grignard Addition: The allylmagnesium bromide solution is added dropwise from the
dropping funnel to the stirred solution of propanal at a rate that maintains the reaction
temperature below 10 °C.

o Reaction Monitoring: The reaction is stirred at 0-5 °C for 1-2 hours after the addition is
complete. The progress of the reaction can be monitored by thin-layer chromatography
(TLC).

e Quenching: The reaction is carefully quenched by the slow, dropwise addition of a saturated
aqueous solution of ammonium chloride while stirring.

o Workup: The resulting mixture is transferred to a separatory funnel. The organic layer is
separated, and the aqueous layer is extracted with diethyl ether. The combined organic
layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the
solvent is removed under reduced pressure.

 Purification: The crude product is purified by fractional distillation or column chromatography
on silica gel to yield pure hex-5-en-3-ol.

Potential Applications in Drug Discovery and
Development

While specific biological activities for hex-5-en-3-ol have not been extensively reported, its
structural class, allylic alcohols, is of significant interest in medicinal chemistry.

¢ Anticancer Potential: Many natural and synthetic compounds containing the allyl moiety have
demonstrated anticancer activity.[5] These compounds can act through various mechanisms,
including the inhibition of cell proliferation, modulation of enzyme activity, and induction of
DNA damage.[5] The allylic group can act as an electrophile, potentially interacting with
biological nucleophiles such as cysteine residues in key proteins.[5]
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» Antimicrobial Activity: Allyl alcohol itself, a related compound, is known to induce oxidative
stress in microbes like Candida albicans.[6] This is achieved through the depletion of
glutathione and an increase in reactive oxygen species.[6]

o Synthetic Intermediate: Hex-5-en-3-ol serves as a versatile building block in organic
synthesis.[3] The hydroxyl group can be further functionalized or used to direct subsequent
reactions, while the terminal alkene provides a handle for various transformations such as
epoxidation, dihydroxylation, or metathesis. This makes it a valuable precursor for the
synthesis of more complex molecules with potential therapeutic applications.

Visualizations
Logical Workflow for Synthesis and Derivatization

The following diagram illustrates a logical workflow for the synthesis of hex-5-en-3-ol and its
potential subsequent derivatization for biological screening, a common process in drug
discovery.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2711876/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2711876/
https://www.benchchem.com/product/b1330363?utm_src=pdf-body
https://www.ebsco.com/research-starters/chemistry/allylic-alcohols
https://www.benchchem.com/product/b1330363?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of Hex-5-en-3-ol

Propanal Allylmagnesium_Bromide

Grignard_Reaction

Hex 5 en_3 ol

ivatization for Biplogical Screening

Esterification Etherification Epoxidation

Derivative_Library

test for Activity
Biological _Screening

Click to download full resolution via product page

Caption: Synthesis and Derivatization Workflow for Hex-5-en-3-ol.

Conclusion

Hex-5-en-3-ol is a readily accessible secondary allylic alcohol with significant potential as a
building block in organic synthesis. While direct biological data for this specific compound is
limited, the known activities of the broader class of allylic alcohols suggest that derivatives of
hex-5-en-3-ol could be of interest for applications in drug discovery, particularly in the areas of
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anticancer and antimicrobial research. The synthetic protocol and logical workflow presented
here provide a framework for researchers and scientists to explore the potential of this versatile
molecule. Further investigation into its biological properties and applications is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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